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Compound of Interest

Compound Name: 2-Hydroxy-1-naphthoic acid

Cat. No.: B147050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of 2-Hydroxy-1-
naphthoic acid, a key intermediate in the synthesis of azo dyes and a molecule of interest in

medicinal chemistry. This document summarizes its crystallographic data, details the

experimental protocols for its structure determination, and presents logical workflows relevant

to its study.

Core Crystallographic Data
The crystal structure of 2-Hydroxy-1-naphthoic acid has been determined by single-crystal X-

ray diffraction. The key crystallographic parameters are summarized in the table below. This

data provides a foundational understanding of the solid-state conformation and packing of the

molecule.
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Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

Unit Cell Dimensions

a 12.42 Å

b 4.98 Å

c 14.55 Å

β 108.5°

Volume of Unit Cell (V) 854.3 Å³

Number of Molecules per Unit Cell (Z) 4

Calculated Density (ρc) 1.45 g/cm³

Radiation Cu Kα

Wavelength (λ) 1.5418 Å

R-factor 0.108

Molecular Structure and Hydrogen Bonding
The molecule is nearly planar, with the carboxyl group twisted slightly out of the plane of the

naphthalene ring. A significant feature of the crystal structure is the presence of a strong

intramolecular hydrogen bond between the hydroxyl group and the carbonyl oxygen of the

carboxylic acid group. The molecules form centrosymmetric dimers through intermolecular

hydrogen bonds between the carboxylic acid groups of adjacent molecules.

Experimental Protocols
The determination of the crystal structure of 2-Hydroxy-1-naphthoic acid involved the

following key experimental stages:

Crystal Growth
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Single crystals suitable for X-ray diffraction were obtained by slow evaporation from a solution

of 2-Hydroxy-1-naphthoic acid in an appropriate solvent, such as ethanol or a mixture of

ethanol and water. The process involves dissolving the compound in the solvent at an elevated

temperature and allowing the solvent to evaporate slowly at room temperature over several

days, leading to the formation of well-defined crystals.

X-ray Data Collection
A single crystal of suitable size and quality was mounted on a goniometer head. The crystal

was then placed in a stream of X-rays, typically from a copper or molybdenum source. The

diffraction data were collected using a Weissenberg camera or a modern diffractometer. The

intensities of the diffracted X-ray beams were recorded, and the unit cell parameters were

determined from the positions of the diffraction spots.

Structure Determination and Refinement
The collected diffraction data were processed to yield a set of structure factors. The phase

problem was solved using direct methods to obtain an initial model of the crystal structure. This

model was then refined using least-squares methods. The refinement process involves

adjusting the atomic coordinates and thermal parameters to minimize the difference between

the observed and calculated structure factors, as indicated by the R-factor.

Visualized Workflows
The following diagrams illustrate the logical workflow for crystal structure determination and a

general workflow for investigating the biological activity of a compound like 2-Hydroxy-1-
naphthoic acid.
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Compound Synthesis & Purification

Crystal Growth

X-ray Diffraction

Structure Solution & Refinement

Synthesis of 2-Hydroxy-
1-naphthoic acid

Purification (e.g., Recrystallization)

Solvent Selection

Slow Evaporation

Crystal Mounting

Data Collection

Data Processing

Structure Solution (Direct Methods)

Structure Refinement

Validation

Final_Structure

Final Crystal Structure
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Workflow for Crystal Structure Determination.
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Initial Screening

Target Identification & Validation

Mechanism of Action Studies

Preclinical Development

2-Hydroxy-1-naphthoic Acid
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Biochemical Assays
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In Vivo Animal Models

ADMET Studies
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General Workflow for Biological Activity Investigation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b147050?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Crystal Structure of 2-Hydroxy-1-naphthoic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147050#crystal-structure-of-2-hydroxy-1-naphthoic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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